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Compound of Interest

Compound Name: Flipper-TR 5

Cat. No.: B12377110

Essential safety protocols and operational guidance for the use of Flipper-TR, a fluorescent
membrane tension probe, are detailed below to ensure safe laboratory practices and reliable
experimental outcomes. This guide provides researchers, scientists, and drug development
professionals with immediate, procedural information for the effective use and disposal of
Flipper-TR.

Personal Protective Equipment (PPE) for Flipper-TR
Operations

While the Safety Data Sheet (SDS) for Flipper-TR indicates it is not classified as hazardous, it
is crucial to handle all laboratory chemicals with caution. Flipper-TR is supplied as a solid and
is typically dissolved in anhydrous dimethyl sulfoxide (DMSQO). DMSO can facilitate the
absorption of substances through the skin; therefore, appropriate PPE is essential. The
following table summarizes the recommended personal protective equipment when handling
Flipper-TR and its solutions.
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Specifications and
PPE Category Item .
Rationale

Butyl rubber or double-gloved
nitrile gloves are
recommended. DMSO can

) penetrate standard nitrile

Hand Protection Gloves

gloves, so enhanced
protection is necessary to
prevent skin absorption of the

probe.

Chemical splash goggles
_ should be worn to protect the
Eye Protection Safety Glasses or Goggles )
eyes from accidental splashes

of Flipper-TR solutions.

A fully buttoned lab coat
] should be worn to protect skin
Body Protection Laboratory Coat )
and personal clothing from

contamination.

Work should be conducted in a
well-ventilated area. A fume
) ) ) hood is recommended when
Respiratory Protection Not generally required ) N
handling larger quantities of
DMSO or if there is a risk of

aerosol formation.

Experimental Protocol: Staining Cells with Flipper-
TR

This protocol outlines the steps for preparing a Flipper-TR stock solution and staining live cells
for fluorescence lifetime imaging microscopy (FLIM).

Preparation of 1 mM Flipper-TR Stock Solution

o Materials:
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o Flipper-TR vial (50 nmol)
o Anhydrous Dimethyl Sulfoxide (DMSQO)

o Micropipette and sterile tips

e Procedure:

o Allow the Flipper-TR vial to warm to room temperature before opening to prevent moisture
condensation.

o Add 50 pL of anhydrous DMSO to the vial to create a 1 mM stock solution.
o Mix thoroughly by vortexing until the solid is completely dissolved.

o Store the stock solution at -20°C in a tightly sealed, light-protected container. When stored
properly, the solution is stable for approximately three months.

Staining Protocol for Live Cells

e Materials:

o 1 mM Flipper-TR stock solution

o Cell culture medium (with or without serum)

o Live cells cultured on a suitable imaging dish or plate
e Procedure:

o Dilute the 1 mM Flipper-TR stock solution in cell culture medium to a final working
concentration. A starting concentration of 1 uM is recommended. Note that the presence of
serum in the media may reduce labeling efficiency.

o Remove the existing culture medium from the cells.
o Add the Flipper-TR staining solution to the cells.

o Incubate the cells for 15-30 minutes at 37°C.
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o The probe does not need to be washed out before imaging, as it is only fluorescent in the
membrane.

o Proceed with FLIM imaging.
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4 N )

Stock Solution Preparation Cell Staining

GVarm Flipper-TR vial to room temperatura Gilute stock solution in culture medium (e.g., 1 HMD

[Add 50 pL anhydrous DMSO] Geplace cell medium with staining solutior]

Vortex to dissolve Encubate for 15-30 minutes at 37°()
[Store at -20°C, protected from Iigha

i

Groceed to FLIM imaging (no wash step requirecD

Flipper-TR Waste Generated
aste Segregatio
E_iquid Waste (e.g., staining solutionSD (Solid Waste (e.g., pipette tips, gloves))
/ AN
s - N ; N
Liquid Waste Diiléosal Solid\‘{i]aste Disposal
Gollect in a sealed, labeled hazardous waste containeD Collect in a designated solid hazardous waste containeD
E_abel with 'Hazardous Waste', chemical names, and concentrations} Label with 'Hazardous Waste' and contaminating chemicals)
\ N J

Dispose through Institutional EHS
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Flipper-TR]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377110#personal-protective-equipment-for-
handling-flipper-tr-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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